Journal Name:Journal of Physics and Chemistry of Solids
Journal ISSN:0022-3697
IF:4.383
Journal Website:http://www.journals.elsevier.com/journal-of-physics-and-chemistry-of-solids/
Year of Origin:1963
Publisher:Elsevier Ltd
Number of Articles Per Year:468
Publishing Cycle:Monthly
OA or Not:Not
Temperature-Dependent Thermal Parameter Identification of Ceramic Nanorod Aerogels Composite in the Ultrahigh Temperature Environment
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-04-21 , DOI: 10.1142/s1758825123500394
The identification of the thermal properties of advanced materials is of great importance in engineering application. In this work, an inverse scheme is proposed to identify the temperature-dependent thermal parameters of ceramic nanorod aerogels (CNRAs) composite in the ultrahigh temperature environment up to 1873 K. The feasibility of the proposed method is successfully tested by an analytical solution for CNRAs with known material properties. Furthermore, the temperature-dependent thermal properties of CNRAs are successfully obtained using the experimental data acquired from the heat conduction experimental testing for a CNRAs plate. Lastly, the obtained thermal properties are used to simulate an arc-heated wind tunnel (AHWT) test of a receiving satellite antenna assembly using the FEM method. The simulated temperature at measured data has a very good agreement with the experimental data. This further demonstrates the strong capability of the proposed inverse method. In summary, the proposed approach provides an important approach for the identification of nonlinear and temperature-dependent thermal properties of advanced materials.
Detail
Cohesive Zone Model to Investigate Complex Soft Adhesive Failure: State-of-the-Art Review
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-06-30 , DOI: 10.1142/s1758825123500540
Soft adhesives are widely used in soft robotics, biomedicine, flexible electronics and other fields. In practical applications, soft adhesives are frequently subjected to monotonic loading, static loading and cyclic loading. It is extremely important but challenging to analyze the failure behavior of soft adhesives due to their complicated mechanical properties and failure mechanisms, as well as the effect of different loading conditions. In this paper, the methodology of developing the cohesive zone model (CZM) for understanding the failure behavior of soft adhesives is systematically reviewed. First, for the one-time failure of soft adhesives, the establishment of the CZM considering the effect of loading rate, fibrillation, and mixed-mode loading is summarized. Second, the delayed failure of soft adhesives is studied. The development of the corresponding CZM considering the creep behavior under constant force and various potential mechanisms to explain the delayed failure under displacement holding is discussed. Then, for the fatigue failure of soft adhesives, remarks for CZM that are capable of expressing the loading-unloading process under the high cycle fatigue process and addressing the effect of viscoelasticity on fatigue damage have been provided. Finally, based on the application of soft adhesives in the frontier areas, the challenges and prospects faced for future research are presented.
Detail
A New Rectangular Finite Element for Static and Dynamic Analysis of Arbitrarily Tapered Plates
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-02-22 , DOI: 10.1142/s1758825122500995
This paper presents the formulation of a new efficient and conforming rectangular finite element for analysis of thin plates with any arbitrary variation of thickness along both edges. Shape functions of this new element are derived from multiplying shape functions of non-prismatic Euler–Bernoulli beam extracted from basic displacement functions. To provide C1 consistency along the edges of elements, twist is added to conventional degrees of freedom, namely deflection and slopes resulting in an element with 16 degrees of freedom. The proposed element is used to solve various static and dynamic problems, and it is seen that the convergence of a new formulation occurs with much fewer elements compared to existing finite elements as a direct result of considering the variation of geometry in the derivation of shape functions, which renders the formulation competitive in both exactness and economy.
Detail
Design of Mechanical Auxetic Metamaterial for Heterogeneous Assembly, Programmable Periodic Porous Elastomer Structures
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-05-31 , DOI: 10.1142/s1758825123500576
With the development of metamaterials, programmable and assembled auxetic structures have attracted extensive attention due to their unusual mechanical behaviors. In this study, we design a 3D printed metamaterial structure with significantly improved stress and programmable auxetic behavior by means of the cooperativity of viscoelastic and elastic materials. The effects of porosity, temperature, the shape of pore and Young’s modulus of the elastic material on the mechanical behavior of 3D printed metamaterial have been characterized using finite element method (FEM) analysis and experimental measurements. The constitutive relationships between stress, strain, porosity and the shape of pore have been formulated to explore the working principles of these parameters in the mechanical performances.
Detail
Probability-Based Approach for Inverse Stochastic Structural Problems
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-04-29 , DOI: 10.1142/s1758825123500412
The topic of this paper is related to the inverse stochastic mechanic problems, in which it is necessary to estimate the unknown mechanical and geometrical random quantities of the structures once the external loads and displacement responses are probabilistically known. In particular, in this work, a probability-based approach for inverse stochastic problems, working directly in terms of probability density functions (PDFs), is presented. This approach has been possible thanks to the application of the probability transformation method (PTM), which has been recently introduced for the solution of many stochastic analysis problems.
Detail
Multiscale Mechanics of Thermal Gradient Coupled Graphene Fracture: A Molecular Dynamics Study
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-05-09 , DOI: 10.1142/s1758825123500448
The thermo-mechanical coupling mechanism of graphene fracture under thermal gradients possesses rich applications whereas is hard to study due to its coupled non-equilibrium nature. We employ non-equilibrium molecular dynamics to study the fracture of graphene by applying a fixed strain rate under different thermal gradients by employing different potential fields. It is found that for AIREBO and AIREBO-M, the fracture stresses do not strictly follow the positive correlations with the initial crack length. Strain-hardening effects are observed for “REBO-based” potential models of small initial defects, which is interpreted as blunting effect observed for porous graphene. The temperature gradients are observed to not show clear relations with the fracture stresses and crack propagation dynamics. Quantized fracture mechanics verifies our molecular dynamics calculations. We provide a unique perspective that the transverse bond forces share the loading to account for the nonlinear increase of fracture stress with shorter crack length. Anomalous kinetic energy transportation along crack tips is observed for “REBO-based” potential models, which we attribute to the high interatomic attractions in the potential models. The fractures are honored to be more “brittle-liked” carried out using machine learning interatomic potential (MLIP), yet incapable of simulating post fracture dynamical behaviors. The mechanical responses using MLIP are observed to be not related to temperature gradients. The temperature configuration of equilibration simulation employing the dropout uncertainty neural network potential with a dropout rate of 0.1 is reported to be the most accurate compared with the rest. This work is expected to inspire further investigation of non-equilibrium dynamics in graphene with practical applications in various engineering fields.
Detail
Piezoelectric Response Analysis of Ferroelectret with Annular Configuration
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-04-26 , DOI: 10.1142/s1758825123500370
Ferroelectric coaxial sensors (FCSs), one of the 1D thread-like electronics, offer a broad range of applications in the Internet of Things (IoT) fields. However, previously reported FCSs have limited prospects due to a lack of in-depth theoretical research. As a result, the ferroelectric annular configuration (FAC) was extracted as the fundamental structural configuration of the FCSs in this work. The anisotropic hyperelastic constitutive model was adopted to simulate the nonlinear mechanical deformation of ferroelectret. The materials parameters in the constitutive model for radiated cross-linked polypropylene (IXPP) ferroelectret were determined by fitting the experimental results of the uniaxial tensile, uniaxial compression, and picture frame shear tests orderly and simply. The numerical results of the piezoelectric response of FAC based on the constitutive model are almost the same as the experimental value, validating the model’s effectiveness. Finally, the effect of the material parameters in the constitutive model on the piezoelectric response of the ferroelectret film and FAC was further investigated.
Detail
Study of Equivalent Mechanical Properties and Energy Absorption of Composite Honeycomb Structures
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-05-17 , DOI: 10.1142/s1758825123500382
In this study, an analytical model based on classical laminate theory (CLT) is proposed to predict the equivalent mechanical characteristics of three-dimensional (3D) printed fiber-reinforced polylactic acid (PLA) honeycomb structures. Higher rigidity and strength in comparison with the structures made of pure isotropic materials are presented by employing fiber-reinforced PLA. Tensile tests and finite elements studies are conducted to verify the developed analytical relationships. A good agreement is found between the experimental, numerical, and analytical results. Consequently, the mechanical characteristics of the aforementioned structures can be properly predicted using the presented analytical relationships. Moreover, the study examines the impact of using commingled yarn instead of single yarn as a fiberglass strut and finds higher ultimate tensile strength. Compression tests are also conducted to examine the energy absorption capacity of polyurethane foam-filled and hollow honeycomb structures. Finally, a parametric study is conducted to evaluate the effects of geometry on the elastic modulus and Poisson’s ratio of the honeycomb structures.
Detail
A Novel Analytical Approach for Nonlinear Thermo-Mechanical Buckling of Higher-Order Shear Deformable Porous Circular Plates and Spherical Caps with FGM Face Sheets
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-03-25 , DOI: 10.1142/s1758825123500357
A novel analytical approach for nonlinear thermo-mechanical buckling of higher-order shear deformable porous circular plates and spherical caps with functionally graded material (FGM) face sheets resting on Pasternak elastic foundation is presented in this paper. The circular plates and spherical caps are assumed to be subjected to uniformly distributed external pressure and/or uniformly distributed thermal loads, and the nonlinear higher-order shear deformation theory (HSDT) is used for largely thick plates and caps with the shell-foundation interaction modeled by Pasternak elastic foundation. The caps are assumed to be shallow with clamped boundary conditions. The total potential energy expression of structures is established and the Ritz energy method is used to solve the problem directly from the total potential energy expression. The expressions between external pressure–deflection, thermal load–deflection, and thermo-mechanical combined load–defection can be obtained using the iterative algorithms. The critical buckling loads and postbuckling behavior of plates/caps are investigated numerically. Significant effects of foundation, porosity, structure parameters on the nonlinear thermo-mechanical responses of circular plates and spherical caps are numerically investigated and discussed, and the complex tendencies of postbuckling strength of plates and caps are obtained.
Detail
Consideration Upon Boundary Conditions in the Goland–Reissner Model
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-02-23 , DOI: 10.1142/s1758825123500217
This paper analyzed a simple joint with the Goland–Reissner (G-R) theory. The study’s primary purpose is to define specific boundary conditions that depend on several factors to minimize the use of complex finite element analysis in the well-known applications. The problem depends on the length of the adhesions area and the magnitude of axial load P. The joint was first considered rigid to evaluate the stresses at its extremes, after which the theory of G-R was applied, considering the cases of equal and different adhesions. A mathematical approach was carried out starting from the equilibrium of the infinitesimal element. The results were finally compared with the Finite Element Method using FEM code.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
6.30 97 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://ees.elsevier.com/pcs/
Submission Guidelines
https://www.elsevier.com/journals/journal-of-physics-and-chemistry-of-solids/0022-3697/guide-for-authors
Reference Format
https://www.elsevier.com/journals/journal-of-physics-and-chemistry-of-solids/0022-3697/guide-for-authors
Collection Carrier
Original research papers, reviews, letters to the editor and commentaries